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Compound of Interest

Compound Name: Trestolone Acetate

Cat. No.: B1199451 Get Quote

Trestolone Acetate: A Comprehensive Technical
Guide
An In-depth Analysis of its Molecular Structure and
Chemical Properties for Researchers, Scientists,
and Drug Development Professionals
Trestolone Acetate, also known by its developmental code names CDB-903 and NSC-69948,

is a potent synthetic anabolic-androgenic steroid (AAS) derived from nandrolone (19-

nortestosterone).[1][2] First described in 1963, it is the C17β acetate ester of its parent

compound, trestolone (7α-methyl-19-nortestosterone or MENT).[2][3] While it has never been

marketed for clinical use, its unique chemical properties and significant anabolic activity have

made it a subject of considerable interest in biomedical and endocrinological research.[3] This

technical guide provides a detailed overview of the molecular structure, chemical properties,

and relevant biological pathways of Trestolone Acetate.

Molecular Structure and Identification
Trestolone Acetate possesses a steroidal framework based on the estrane skeleton. The key

structural feature that distinguishes it from nandrolone is the presence of a methyl group at the

7α-position. This modification significantly enhances its biological activity.

Table 1: Molecular Identification of Trestolone Acetate
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Identifier Value

IUPAC Name

[(7R,8R,9S,10R,13S,14S,17S)-7,13-dimethyl-3-

oxo-2,6,7,8,9,10,11,12,14,15,16,17-

dodecahydro-1H-cyclopenta[a]phenanthren-17-

yl] acetate

CAS Number 6157-87-5

Chemical Formula C₂₁H₃₀O₃

Synonyms
7α-methyl-19-nortestosterone 17β-acetate,

MENT acetate, Orgasteron acetate, U-15614

InChI Key IVCRCPJOLWECJU-XQVQQVTHSA-N

Physicochemical Properties
The physicochemical properties of Trestolone Acetate are crucial for its formulation, delivery,

and pharmacokinetic profile.

Table 2: Physicochemical Data for Trestolone Acetate

Property Value Source(s)

Molecular Weight 330.47 g/mol

Appearance
White to yellowish crystalline

powder

Melting Point 111-114 °C

Boiling Point
447.6 ± 45.0 °C (Predicted) at

760 mmHg

Density 1.11 ± 0.1 g/cm³ (Predicted)

Solubility
DMF: 30 mg/mLDMSO: 25

mg/mLEthanol: 30 mg/mL

pKa (Strongest Basic) -0.88 (Predicted)
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Experimental Protocols
Synthesis of Trestolone Acetate
A common method for the synthesis of Trestolone Acetate involves the 1,4-conjugate addition

of a methyl group to a dienone precursor, 6-dehydro-19-nortestosterone acetate. The following

is a general protocol based on available literature:

Materials:

6-dehydro-19-nortestosterone acetate

Methylmagnesium chloride in tetrahydrofuran (THF)

Copper (II) acetate

Tetrahydrofuran (THF)

Hydrochloric acid

Heptane

Ammonium hydroxide solution (25%)

Tert-butyl methyl ether

Purified water

Procedure:

A slurry of 6-dehydro-19-nortestosterone acetate and anhydrous copper (II) acetate is

prepared in tetrahydrofuran and cooled to between -45°C and -35°C.

A solution of methylmagnesium chloride in THF is slowly added to the cooled slurry while

maintaining the temperature between -45°C and -35°C over a period of at least three hours.

The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC).
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Upon completion, the reaction is quenched by the addition of 37% hydrochloric acid, keeping

the temperature below 10°C.

The mixture is maintained at this temperature for approximately 30 minutes.

Water is slowly added, followed by heptane, and the mixture is allowed to warm to room

temperature.

The aqueous layer is separated, and the product is extracted with heptane.

The combined organic extracts are washed with a 25% ammonium hydroxide solution and

then with purified water.

The solvent is distilled under atmospheric pressure until a concentrated volume remains.

Tert-butyl methyl ether is added to the concentrate, and the mixture is cooled to induce

crystallization of Trestolone Acetate.

The product is isolated by filtration and dried at 40-50°C.
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Experimental Workflow for Trestolone Acetate Synthesis

Reaction

Work-up and Purification

Crystallization and Isolation

Start: Slurry of 6-dehydro-19-nortestosterone acetate
and Copper (II) acetate in THF

Cool to -45°C to -35°C

Slowly add Methylmagnesium chloride in THF

Reaction monitoring by HPLC

Quench with HCl (below 10°C)

Add water and heptane

Warm to room temperature

Separate aqueous and organic layers

Extract aqueous layer with heptane

Wash combined organic layers
(NH4OH and water)

Distill solvent

Add tert-butyl methyl ether

Cool to crystallize

Isolate by filtration

Dry product (40-50°C)

End: Trestolone Acetate
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Androgen Receptor Signaling Pathway of Trestolone
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Negative Feedback of Trestolone on the HPG Axis

Physiological Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1199451#trestolone-acetate-molecular-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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